Cas no 70398-85-5 (Benzene, 1,4-bis[(1-methylethyl)thio]-)
70398-85-5 structure
Product Name:Benzene, 1,4-bis[(1-methylethyl)thio]-
CAS No:70398-85-5
MF:C12H18S2
MW:226.401320934296
CID:547290
PubChem ID:12505025
Update Time:2025-04-19
Benzene, 1,4-bis[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis[(1-methylethyl)thio]-
- 1,4-bis(propan-2-ylsulfanyl)benzene
- DTXSID50500686
- 1,4-bis(isopropylsulfanyl)-benzene
- 1,4-Bis[(propan-2-yl)sulfanyl]benzene
- 70398-85-5
- 1,4-bis(isopropylsulfanyl)benzene
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- Inchi: 1S/C12H18S2/c1-9(2)13-11-5-7-12(8-6-11)14-10(3)4/h5-10H,1-4H3
- InChI Key: TUDBPDFMNCIVDM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)SC(C)C)C(C)C
Computed Properties
- Exact Mass: 226.08514
- Monoisotopic Mass: 226.08499292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-bis[(1-methylethyl)thio]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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